Cas no 2470435-73-3 (2-(piperidin-4-yl)propanenitrile hydrochloride)

• Product Name: 2-(piperidin-4-yl)propanenitrile hydrochloride
• CAS No: 2470435-73-3
• MF: C₈H₁₅ClN₂
• MW: 174.671100854874
• MDL: MFCD32711362
• CID: 5670353
• PubChem ID: 154857204
• Update Time: 2025-10-30

2-(piperidin-4-yl)propanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)propanenitrile hydrochloride
• SCHEMBL22441544
• EN300-27107636
• 2470435-73-3
• Z4595695586
• 2-piperidin-4-ylpropanenitrile;hydrochloride
• 4-Piperidineacetonitrile, α-methyl-, hydrochloride (1:1)

• MDL： MFCD32711362
• Inchi： 1S/C8H14N2.ClH/c1-7(6-9)8-2-4-10-5-3-8;/h7-8,10H,2-5H2,1H3;1H
• InChI Key： UWKHGKFRFKPNLT-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(C(C#N)C)CC1

Computed Properties

• Exact Mass: 174.0923762g/mol
• Monoisotopic Mass: 174.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8Ų

Additional information on 2-(piperidin-4-yl)propanenitrile hydrochloride

Introduction to 2-(piperidin-4-yl)propanenitrile hydrochloride (CAS No. 2470435-73-3)

2-(piperidin-4-yl)propanenitrile hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2470435-73-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of a nitrile group and a hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and pharmacological research.

The structure of 2-(piperidin-4-yl)propanenitrile hydrochloride consists of a piperidine ring substituted at the 4-position with an ethyl chain that terminates in a nitrile group. The hydrochloride salt form indicates that the compound is protonated, which can influence its pharmacokinetic properties and interactions with biological targets. This structural feature makes it particularly interesting for researchers exploring novel therapeutic agents.

In recent years, there has been growing interest in piperidine derivatives due to their role as key scaffolds in the development of small-molecule drugs. The piperidine moiety is known for its ability to enhance metabolic stability, improve oral bioavailability, and modulate receptor binding affinity. Specifically, 2-(piperidin-4-yl)propanenitrile hydrochloride has been investigated for its potential applications in treating various diseases, including neurological disorders and inflammatory conditions.

One of the most compelling aspects of 2-(piperidin-4-yl)propanenitrile hydrochloride is its versatility in synthetic chemistry. The nitrile group provides multiple reaction sites for further functionalization, allowing chemists to design complex molecules with tailored biological activities. For instance, it can undergo nucleophilic addition reactions, cycloadditions, and other transformations that are crucial for constructing novel drug candidates. This reactivity makes it a valuable building block in medicinal chemistry campaigns.

Recent studies have highlighted the pharmacological potential of 2-(piperidin-4-yl)propanenitrile hydrochloride by demonstrating its interactions with specific biological targets. Researchers have explored its effects on enzymes and receptors involved in pathways relevant to cancer, pain management, and neurodegenerative diseases. For example, preliminary findings suggest that this compound may exhibit inhibitory activity against certain kinases and ion channels, which are critical targets in oncology research.

The hydrochloride salt form of 2-(piperidin-4-yl)propanenitrile hydrochloride also contributes to its practicality in drug development. Salts are often preferred in pharmaceutical formulations due to improved solubility, stability, and bioavailability. This characteristic makes the compound more suitable for preclinical and clinical studies, where drug delivery efficiency is paramount.

In the context of drug discovery pipelines, 2-(piperidin-4-yl)propanenitrile hydrochloride represents an important intermediate that can be further modified to produce lead compounds with enhanced therapeutic profiles. Its integration into synthetic strategies allows for rapid screening and optimization of novel molecules. Collaborative efforts between synthetic chemists and biologists have leveraged this compound to identify promising candidates for further development.

The chemical properties of 2-(piperidin-4-yl)propanenitrile hydrochloride also make it a useful tool for mechanistic studies. Researchers can utilize spectroscopic techniques such as NMR spectroscopy and mass spectrometry to elucidate reaction pathways and understand how modifications at different positions affect biological activity. These insights are crucial for designing more effective drugs with minimal side effects.

As the field of medicinal chemistry continues to evolve, compounds like 2-(piperidin-4-yl)propanenitrile hydrochloride will remain integral to innovation. Their structural diversity and functional versatility provide a foundation for developing next-generation therapeutics that address unmet medical needs. Future research may explore additional derivatives or analogs to expand their therapeutic applications further.

In conclusion, 2-(piperidin-4-yl)propanenitrile hydrochloride (CAS No. 2470435-73-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its reactivity and biological relevance, make it a valuable asset in drug discovery efforts. As scientific understanding advances, this compound will likely continue to play a pivotal role in developing innovative treatments across various therapeutic areas.